avermectin B1 discovery and isolation from Streptomyces avermitilis
avermectin B1 discovery and isolation from Streptomyces avermitilis
An In-depth Whitepaper for Researchers, Scientists, and Drug Development Professionals
Introduction
The avermectins are a class of 16-membered macrocyclic lactones produced by the soil actinomycete Streptomyces avermitilis.[1][2] First reported in 1979 by researchers at Merck Sharp & Dohme Research Laboratories in collaboration with the Kitasato Institute, these compounds exhibit potent anthelmintic and insecticidal properties.[2][3] The discovery of avermectin (B7782182), a milestone in parasitology, was the result of an extensive screening program of microbial fermentation products.[4] A culture of Streptomyces avermitilis (NRRL 8165), originally isolated from a soil sample in Japan, was found to produce a complex of eight closely related avermectin compounds: A1a, A1b, A2a, A2b, B1a, B1b, B2a, and B2b.[4][5] Avermectin B1, a mixture of the two most active components, Avermectin B1a (>80%) and Avermectin B1b (<20%), has been developed commercially as the broad-spectrum antiparasitic agent, abamectin.[6] This technical guide provides a comprehensive overview of the discovery, fermentation, isolation, and analysis of Avermectin B1.
Data Presentation
Table 1: Fermentation Media Composition for Streptomyces avermitilis
| Component | Concentration (g/L) | Reference |
| YMG Medium (for strain maintenance) | ||
| Glucose | 4.0 | [7] |
| Yeast Extract | 4.0 | [7] |
| Malt Extract | 10.0 | [7] |
| CaCO₃ | 2.0 | [7] |
| SM2 Growth Medium (for production) | ||
| Soluble Corn Starch | 50.0 | [8][9] |
| Yeast Extract | 2.0 | [9] |
| KCl | 0.1 | [8][9] |
| NaCl | 0.5 | [9] |
| MgSO₄·7H₂O | 0.1 | [8][9] |
| CaCO₃ | 0.8 | [9] |
| α-amylase | 0.1 | [9] |
| Fermentation Medium (for high yield) | ||
| Corn Starch | 120 | [1] |
| Amylase | 0.2 | [1] |
| Soybean Meal | 10 | [1] |
| Yeast Powder | 5 | [1] |
| MnSO₄ | 0.024 | [1] |
| Na₂MoO₄ | 0.024 | [1] |
| CoCl₂ | 0.01 | [1] |
| CaCO₃ | 3 | [1] |
Table 2: Fermentation Process Parameters for Avermectin B1 Production
| Parameter | Optimized Value | Reference |
| Temperature | 28-31°C | [7][9] |
| pH | 7.0-7.2 | [1][7][9] |
| Inoculum Size | 10% (v/v) | [7][9] |
| Incubation Time | 10-14 days | [7][10] |
| Agitation | 150-250 rpm | [1][7] |
Table 3: Avermectin B1 Production Yields
| Strain | Fermentation Condition | Avermectin B1 Titer | Reference |
| S. avermitilis (initial) | Early fermentation development | 9 µg/mL | [2] |
| S. avermitilis (improved) | Medium modification & strain selection | 500 µg/mL | [2] |
| S. avermitilis 41445 | Batch submerged fermentation (SM2 medium) | 17 mg/L (B1b) | [7][11] |
| S. avermitilis ATCC 31267 | 9-day fermentation | 28 mg/L (B1a + B1b) | [7] |
| S. avermitilis 14-12A | Optimized medium | 5128 mg/L (B1a) | [12] |
| S. avermitilis A229 (industrial strain) | Engineered aveC and precursor supply | 9613 µg/mL (B1a) | [12] |
| S. avermitilis mutant (UV irradiated) | SM2 medium | 254.14 mg/L (B1b) | [9] |
| S. avermitilis (Solid-state fermentation) | Optimized agro-industrial waste | 3.83 mg/gds (B1a) | [10] |
Table 4: Analytical HPLC Parameters for Avermectin B1 Analysis
| Parameter | Value | Reference |
| Column | C18 Hypersil ODS2 (4.6 x 250 mm, 5 µm) or Phenomenex® Gemini C18 (150 x 4.60 mm, 5 µm) | [1][6] |
| Mobile Phase | Methanol (B129727):Acetonitrile (B52724):Water (81:7:12, v/v/v) or Acetonitrile:Methanol:Water (53:35:12, v/v/v) | [1][6] |
| Flow Rate | 1.0 - 1.2 mL/min | [1][6] |
| Detection Wavelength | 240 or 245 nm | [1][13] |
| Injection Volume | 10 - 20 µL | [6][13] |
| Column Temperature | 25 - 45°C | [6][13] |
Experimental Protocols
Fermentation of Streptomyces avermitilis
a. Strain Maintenance and Inoculum Preparation: The S. avermitilis strain is maintained on Yeast Extract-Malt Extract-Glucose (YMG) agar (B569324) slants.[8] The composition of this medium is provided in Table 1. For inoculum preparation, a loopful of a 24-hour old culture is transferred to a seed medium.[7] The seed culture is incubated at 28°C in a shaker until a brownish liquid is obtained.[7]
b. Production Fermentation: The production of Avermectin B1 is carried out in a suitable fermentation medium, such as the SM2 growth medium detailed in Table 1.[9] The fermentation is typically conducted in shake flasks or bioreactors. The fermentation medium is inoculated with a 10% (v/v) seed culture.[7][9] The culture is then incubated for 10 to 14 days at a temperature of 28-31°C with agitation.[7][9][10] The pH of the medium is maintained at approximately 7.0-7.2.[1][7][9]
Extraction and Isolation of Avermectin B1
a. Mycelial Harvest: Since avermectins are primarily intracellular metabolites, the first step in extraction is the separation of the mycelial biomass from the fermentation broth.[8] This is achieved by centrifugation of the whole fermentation broth at approximately 8000 x g for 20 minutes.[8][9] The supernatant is discarded.
b. Solvent Extraction: The collected cell pellet is then extracted with an organic solvent. Methanol is commonly used for this purpose.[1][8][9] The mycelial pellet is thoroughly mixed with methanol to lyse the cells and dissolve the avermectins.[8][9] The mixture is then centrifuged again to separate the cell debris, and the methanol supernatant containing the crude avermectin extract is collected.[8][9] Alternatively, the fermentation broth can be extracted with other organic solvents such as ethyl acetate (B1210297) or methylene (B1212753) chloride.[14][15]
c. Purification: The crude extract is concentrated to an oil.[14] This concentrate is then subjected to further purification steps. One common method involves solvent-solvent partitioning. For instance, the oil can be dissolved in n-hexane and then partitioned against acetonitrile to remove lipids and other nonpolar impurities.[16] The acetonitrile phase, containing the avermectins, is collected and concentrated.
d. Crystallization: The purified avermectin concentrate is then subjected to crystallization to obtain Avermectin B1. This can be induced by adding a low-boiling alcohol like ethanol (B145695) or methanol to the concentrated oil at an elevated temperature (e.g., 70°C) and then cooling the mixture.[14] The resulting crystals are collected by filtration, washed with a mixture of a hydrocarbon and an alcohol (e.g., hexane/ethanol), and dried under vacuum.[14] Recrystallization may be performed to achieve higher purity.[15]
Analytical Quantification of Avermectin B1
a. Sample Preparation: For quantitative analysis by HPLC, a known amount of the fermentation broth or purified extract is dissolved in a suitable solvent, typically methanol or acetonitrile.[1] The solution is then filtered through a 0.22 µm filter before injection into the HPLC system.
b. HPLC Analysis: Reverse-phase HPLC is the standard method for the quantification of Avermectin B1a and B1b.[6] A C18 column is typically used with a mobile phase consisting of a mixture of acetonitrile, methanol, and water.[1][6] Detection is performed using a UV detector at a wavelength of 240 or 245 nm.[1][13] A summary of typical HPLC parameters is provided in Table 4.
c. LC-MS/MS Analysis: For more sensitive and selective detection, especially in complex matrices, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) can be employed.[16][17] This method allows for the accurate quantification and confirmation of Avermectin B1a and B1b at very low concentrations.
Mandatory Visualization
References
- 1. data.epo.org [data.epo.org]
- 2. Avermectins, New Family of Potent Anthelmintic Agents: Producing Organism and Fermentation - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Avermectins, new family of potent anthelmintic agents: producing organism and fermentation - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. Avermectin Derivatives, Pharmacokinetics, Therapeutic and Toxic Dosages, Mechanism of Action, and Their Biological Effects - PMC [pmc.ncbi.nlm.nih.gov]
- 5. Potential of Streptomyces avermitilis: A Review on Avermectin Production and Its Biocidal Effect - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. scielo.br [scielo.br]
- 7. brieflands.com [brieflands.com]
- 8. Isolation, Characterization and Selection of Avermectin-Producing Streptomyces avermitilis Strains From Soil Samples - PMC [pmc.ncbi.nlm.nih.gov]
- 9. Production and Screening of High Yield Avermectin B1b Mutant of Streptomyces avermitilis 41445 Through Mutagenesis - PMC [pmc.ncbi.nlm.nih.gov]
- 10. Production of avermectins by Streptomyces avermitilis through solid-state fermentation using agro-industrial waste - PubMed [pubmed.ncbi.nlm.nih.gov]
- 11. researchgate.net [researchgate.net]
- 12. Avermectin B1a production in Streptomyces avermitilis is enhanced by engineering aveC and precursor supply genes - PubMed [pubmed.ncbi.nlm.nih.gov]
- 13. tandfonline.com [tandfonline.com]
- 14. US5077398A - Process for isolation of avermectin B1 components with improved purity and subsequent isolaton of B2 components - Google Patents [patents.google.com]
- 15. KR20010039119A - Process for the purification of Avermectin - Google Patents [patents.google.com]
- 16. caa.go.jp [caa.go.jp]
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